Cas no 100911-43-1 (4-Oxazolidinecarboxylicacid, 4,5,5-trimethyl-2-oxo-)

• Product Name: 4-Oxazolidinecarboxylicacid, 4,5,5-trimethyl-2-oxo-
• CAS No: 100911-43-1
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 124321
• PubChem ID: 57357247
• Update Time: 2025-04-18

4-Oxazolidinecarboxylicacid, 4,5,5-trimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolidinecarboxylicacid, 4,5,5-trimethyl-2-oxo-
• 4,5,5-trimethyl-2-oxo-1,3-oxazolidine-4-carboxylic acid
• 4-Oxazolidinecarboxylicacid,4,5,5-trimethyl-2-oxo-(6CI)
• DTXSID50723590
• 4,5,5-Trimethyl-2-oxooxazolidine-4-carboxylic acid
• 100911-43-1

• Inchi： 1S/C7H11NO4/c1-6(2)7(3,4(9)10)8-5(11)12-6/h1-3H3,(H,8,11)(H,9,10)
• InChI Key： BKOFVIOQDMUGPU-UHFFFAOYSA-N
• SMILES： O1C(NC(C(=O)O)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 173.06880783g/mol
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: -0.01190